Phenothrin
Phenothrin
Phenothrin is a pale yellow to yellow-brown liquid. Non corrosive. Used as an insecticide.
Phenothrin is a cyclopropanecarboxylate ester. It has a role as a pyrethroid ester insecticide. It is functionally related to a chrysanthemic acid.
Phenothrin, also called sumithrin, is a synthetic pyrethroid (type 1) that kills adult fleas and ticks. It has also been used to kill head lice in humans. d-phenothrin is used as a component of aerosol insecticides for domestic use. Phenothrin is often used with methoprene, an insect growth regulator that interrupts the insect's biological life cycle by killing the eggs. In 2005, the EPA required Hartz Mountain Industries to cancel uses of several flea and tick products containing phenothrin that were linked to a range of adverse reactions, including hair loss, salivation, tremors, and numerous deaths in cats and kittens. In the short term, the agreement called for new warning labels on the products. A pyrethroid is a synthetic chemical compound similar to the natural chemical pyrethrins produced by the flowers of pyrethrums (Chrysanthemum cinerariaefolium and C. coccineum). Pyrethroids are common in commercial products such as household insecticides and insect repellents. In the concentrations used in such products, they are generally harmless to human beings but can harm sensitive individuals. They are usually broken apart by sunlight and the atmosphere in one or two days, and do not significantly affect groundwater quality except for being toxic to fish. (L811, L865)
Phenothrin is a cyclopropanecarboxylate ester. It has a role as a pyrethroid ester insecticide. It is functionally related to a chrysanthemic acid.
Phenothrin, also called sumithrin, is a synthetic pyrethroid (type 1) that kills adult fleas and ticks. It has also been used to kill head lice in humans. d-phenothrin is used as a component of aerosol insecticides for domestic use. Phenothrin is often used with methoprene, an insect growth regulator that interrupts the insect's biological life cycle by killing the eggs. In 2005, the EPA required Hartz Mountain Industries to cancel uses of several flea and tick products containing phenothrin that were linked to a range of adverse reactions, including hair loss, salivation, tremors, and numerous deaths in cats and kittens. In the short term, the agreement called for new warning labels on the products. A pyrethroid is a synthetic chemical compound similar to the natural chemical pyrethrins produced by the flowers of pyrethrums (Chrysanthemum cinerariaefolium and C. coccineum). Pyrethroids are common in commercial products such as household insecticides and insect repellents. In the concentrations used in such products, they are generally harmless to human beings but can harm sensitive individuals. They are usually broken apart by sunlight and the atmosphere in one or two days, and do not significantly affect groundwater quality except for being toxic to fish. (L811, L865)
Brand Name:
Vulcanchem
CAS No.:
188023-86-1
VCID:
VC20916933
InChI:
InChI=1S/C23H26O3/c1-16(2)13-20-21(23(20,3)4)22(24)25-15-17-9-8-12-19(14-17)26-18-10-6-5-7-11-18/h5-14,20-21H,15H2,1-4H3
SMILES:
CC(=CC1C(C1(C)C)C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C
Molecular Formula:
C23H26O3
Molecular Weight:
350.4 g/mol
Phenothrin
CAS No.: 188023-86-1
Cat. No.: VC20916933
Molecular Formula: C23H26O3
Molecular Weight: 350.4 g/mol
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Specification
| Description | Phenothrin is a pale yellow to yellow-brown liquid. Non corrosive. Used as an insecticide. Phenothrin is a cyclopropanecarboxylate ester. It has a role as a pyrethroid ester insecticide. It is functionally related to a chrysanthemic acid. Phenothrin, also called sumithrin, is a synthetic pyrethroid (type 1) that kills adult fleas and ticks. It has also been used to kill head lice in humans. d-phenothrin is used as a component of aerosol insecticides for domestic use. Phenothrin is often used with methoprene, an insect growth regulator that interrupts the insect's biological life cycle by killing the eggs. In 2005, the EPA required Hartz Mountain Industries to cancel uses of several flea and tick products containing phenothrin that were linked to a range of adverse reactions, including hair loss, salivation, tremors, and numerous deaths in cats and kittens. In the short term, the agreement called for new warning labels on the products. A pyrethroid is a synthetic chemical compound similar to the natural chemical pyrethrins produced by the flowers of pyrethrums (Chrysanthemum cinerariaefolium and C. coccineum). Pyrethroids are common in commercial products such as household insecticides and insect repellents. In the concentrations used in such products, they are generally harmless to human beings but can harm sensitive individuals. They are usually broken apart by sunlight and the atmosphere in one or two days, and do not significantly affect groundwater quality except for being toxic to fish. (L811, L865) |
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| CAS No. | 188023-86-1 |
| Molecular Formula | C23H26O3 |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | (3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C23H26O3/c1-16(2)13-20-21(23(20,3)4)22(24)25-15-17-9-8-12-19(14-17)26-18-10-6-5-7-11-18/h5-14,20-21H,15H2,1-4H3 |
| Standard InChI Key | SBNFWQZLDJGRLK-UHFFFAOYSA-N |
| SMILES | CC(=CC1C(C1(C)C)C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C |
| Canonical SMILES | CC(=CC1C(C1(C)C)C(=O)OCC2=CC(=CC=C2)OC3=CC=CC=C3)C |
| Boiling Point | >290 °C |
| Colorform | Colorless liquid Pale yellow to yellow-brown clear liquid |
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